Cas no 1261911-57-2 (5-(3-Fluoro-4-methylphenyl)-2-methoxynicotinic acid)
1261911-57-2 structure
Product Name:5-(3-Fluoro-4-methylphenyl)-2-methoxynicotinic acid
CAS No:1261911-57-2
MF:C14H12FNO3
MW:261.248387336731
CID:2762962
PubChem ID:53222860
Update Time:2025-04-21
5-(3-Fluoro-4-methylphenyl)-2-methoxynicotinic acid Chemical and Physical Properties
Names and Identifiers
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- 1261911-57-2
- 5-(3-Fluoro-4-methylphenyl)-2-methoxynicotinic acid, 95%
- MFCD18317034
- DTXSID80687196
- 5-(3-FLUORO-4-METHYLPHENYL)-2-METHOXYNICOTINIC ACID
- 5-(3-Fluoro-4-methylphenyl)-2-methoxynicotinic acid
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- Inchi: 1S/C14H12FNO3/c1-8-3-4-9(6-12(8)15)10-5-11(14(17)18)13(19-2)16-7-10/h3-7H,1-2H3,(H,17,18)
- InChI Key: GTEBRBHGCDLXOQ-UHFFFAOYSA-N
- SMILES: FC1=C(C)C=CC(=C1)C1C=NC(=C(C(=O)O)C=1)OC
Computed Properties
- Exact Mass: 261.08012141Da
- Monoisotopic Mass: 261.08012141Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 59.4Ų
5-(3-Fluoro-4-methylphenyl)-2-methoxynicotinic acid Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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